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Compound of Interest

Compound Name: 4-Bromo-3-fluoro-2-methylphenol
CAS No.: 1262516-23-3
Cat. No.: B1446474

Get Quote

Executive Summary & Chemical Identity

Proper disposal of 4-Bromo-3-fluoro-2-methylphenol is critical not only for regulatory
compliance but to prevent the formation of toxic combustion byproducts (e.g., brominated
dioxins) during thermal treatment.[1] As a halogenated phenol, this compound requires strict
segregation from non-halogenated waste streams to ensure downstream incinerators can

appropriately scrub acidic off-gases (HBr, HF).[1]

Chemical Profile
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Property Specification

Chemical Name 4-Bromo-3-fluoro-2-methylphenol
CAS Number 1262516-23-3

Molecular Formula C7HeBrrFO

) Solid (typically off-white to pale yellow
Physical State i
crystalline powder)

_ Skin/Eye lIrritant, Acute Toxicity (Oral), Aquatic
Primary Hazards o
Toxicity

- Halogenated Organic (Non-RCRA Listed, but
Waste Classification o
Characteristic)

Hazard Identification & Risk Assessment

Before initiating disposal, the operator must acknowledge the specific risks associated with the
functional groups present.

e Phenolic Moiety: Weakly acidic (pKa ~8-10).[2] Incompatible with strong bases and
oxidizers. Rapidly absorbed through skin.

e Halogen Substituents (Br, F): Upon incineration, these generate hydrogen bromide (HBr) and
hydrogen fluoride (HF). Critical Directive: This waste must be sent to a facility equipped with

wet scrubbers.

o Aquatic Toxicity: Phenols are notoriously toxic to aquatic life. Under no circumstances should
this material enter municipal drainage systems.

Waste Segregation & Compatibility

The Golden Rule of Halogenated Waste: Never mix halogenated organics with non-
halogenated solvents (e.g., acetone, ethanol) unless explicitly permitted by your facility's waste
contractor. Mixing increases the volume of "halogenated waste," significantly raising disposal
costs and complicating incineration parameters.
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Compatibility Matrix

Substance Class Compatibility Status Operational Consequence

Safe to combine in
Halogenated Solvents (DCM,

Compatible "Halogenated Waste" carboy.
Chloroform)

[1](2]

Mixing downgrades the entire
Non-Halogenated Solvents )
Segregate container to "Halogenated,"
(Methanol, Hexane) ) )
increasing cost.[1]

Strong Oxidizers (Nitric Acid, Risk of Explosion/Fire. Phenols
i INCOMPATIBLE ) .
Peroxides) are easily oxidized.[1]

Exothermic deprotonation;

Strong Bases (NaOH, KOH) INCOMPATIBLE
forms phenolate salts.[1]
Keep organic waste dry (<5%
Aqueous Solutions Segregate water) to maintain BTU value

for incineration.[1]

Operational Disposal Protocol (Step-by-Step)
Scenario A: Solid Waste (Pure Compound or
Contaminated Solids)

Applicable for: Expired chemicals, weighing boats, contaminated gloves, spill cleanup debris.[1]

o Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar. Glass is
acceptable but poses a breakage risk.

o Labeling: Affix a hazardous waste tag immediately.[2]
o Constituents: Write "4-Bromo-3-fluoro-2-methylphenol, Solid Debris".[1][2]
o Hazard Checkboxes: Mark "Toxic" and "Irritant".

e Transfer: Transfer solid waste into the container.
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o Note: If the solid is a fine powder, perform transfer inside a fume hood to capture dust.

e Sealing: Screw the lid tight. Do not leave open on the benchtop.

e Secondary Containment: Place the HDPE jar into a secondary bin until pickup.

Scenario B: Liquid Waste (Stock Solutions/Reaction
Mixtures)

Applicable for: HPLC waste, reaction mother liquors.[1]

e pH Check: Ensure the solution is neutral or slightly acidic.[2] If the solution is basic (pH >
10), the phenol exists as a salt. Neutralize carefully with dilute acid if required by your
specific waste hauler (consult local SOP).

e Solvent Stream Selection:
o If dissolved in DCM/Chloroform: Pour into the Halogenated Organic waste stream.

o If dissolved in Methanol/Acetonitrile: Pour into the Halogenated Organic waste stream.
Reasoning: Even though the solvent is non-halogenated, the solute (4-Bromo-3-fluoro-2-
methylphenol) contaminates the entire volume with halogens.[1]

» Triple Rinse: Triple rinse empty stock vials with a small volume of Dichloromethane (DCM)
and add the rinsate to the halogenated waste container. Deface the label on the empty vial
and dispose of it as glass waste.

Workflow Visualization: Waste Stream Decision Tree

The following logic gate ensures the material ends up in the correct incineration path.
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Waste Generation:
4-Bromo-3-fluoro-2-methylphenol

Is the waste Solid or Liquid?

Solid Waste
(Powder, Debris, PPE)

/

Segregate into Wide-Mouth Is solvent Halogenated?
HDPE Jar (e.g., DCM, Chloroform)

Liquid Solution

Yes No (e.g., MeOH, Acetone)

Label: 'Toxic Solid - Halogenated'

Combine in 'Halogenated Organic'

Waste Carboy

Ship for High-Temp Incineration
(w/ Acid Gas Scrubbing)

Click to download full resolution via product page

Figure 1: Decision logic for segregating halogenated phenolic waste. Note that non-
halogenated solvents containing this compound must default to the halogenated waste stream.

[1]
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Emergency Procedures: Spill Response

In the event of a spill, speed and containment are paramount to prevent environmental release.

[3]

PPE Required: Nitrile gloves (double gloved recommended), lab coat, safety goggles, and N95
dust mask (if solid powder).

Isolate: Evacuate the immediate area and post "Do Not Enter" signage.[2]

Contain:

o Solid: Gently cover with wet paper towels to prevent dust generation.
o Liquid: Encircle the spill with absorbent socks or vermiculite.

Decontaminate:

o Scoop material into a disposable container.

o Clean the surface with a soap/water solution.[4] Do not use bleach (potential reaction with
phenolics).

Disposal: All cleanup materials (absorbents, gloves) must be treated as Hazardous Solid
Waste (see Scenario A above).

Regulatory & Compliance Context (US Focus)

While 4-Bromo-3-fluoro-2-methylphenol is not explicitly listed on the RCRA "P" or "U" lists
(unlike phenol or chlorophenols), it is regulated based on its characteristics.[1][2]

o EPA Waste Code: If the waste is a spent solvent mixture containing >10% halogenated
solvents, it may carry FOO1/FO02 codes.[5] As a pure substance, it is unlisted but must be
managed as Hazardous Waste due to toxicity and environmental persistence.

o DOT Shipping: Likely Class 6.1 (Toxic Substances) or Class 9 (Environmentally Hazardous
Substance) depending on concentration and quantity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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